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Compound of Interest

Compound Name: IPR-803

Cat. No.: B15587776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of IPR-803, a

potent uPAR·uPA protein-protein interaction (PPI) inhibitor. Given that a specific Safety Data

Sheet (SDS) is not readily available for this research compound, the following procedures are

based on best practices for handling potent, powdered small molecule inhibitors in a laboratory

setting.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling IPR-803 to ensure the

appropriate level of personal protection. The following table summarizes recommended PPE

for various laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

within a chemical fume hood.

[1][2]- Disposable solid-front

lab coat with tight-fitting cuffs.

[3]- Double gloves (e.g.,

nitrile).[1][3][4]- Safety goggles

or a face shield.[1]

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and eye

protection is critical. Double-

gloving provides an additional

barrier against contamination.

[3][4]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.[5]- Lab

coat.[6]- Safety glasses with

side shields or chemical splash

goggles.[6]- Single pair of

chemical-resistant gloves (e.g.,

nitrile).[6]

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate chemical-resistant

gloves.

Focus on preventing skin and

eye exposure. The specific

procedure will dictate the

required level of containment.

Operational Plan: Step-by-Step Handling Workflow
The following diagram outlines the essential steps for the safe handling of IPR-803, from

preparation to disposal.
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Workflow for Safe Handling of IPR-803
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Safe handling workflow for IPR-803.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15587776?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of IPR-803 and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure. As the hazardous waste profile of IPR-803 is not fully

characterized, it should be handled as hazardous waste.

Waste Type Disposal Procedure

Unused IPR-803 Powder

- Collect in its original container or a clearly

labeled, sealed container.- Label as "Hazardous

Waste" with the chemical name and CAS

number (892243-35-5).[7][8]

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.- Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Carefully doff to avoid self-contamination.-

Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Solutions

- The disposal of non-hazardous liquid waste

may in some cases be permissible down the

drain with approval from institutional

environmental health and safety (EHS) officials.

[9][10] However, given the potent nature of IPR-

803, it is recommended to treat all solutions as

hazardous waste.

All waste must be disposed of through your institution's hazardous waste management

program.

Emergency Procedures: Chemical Spills
In the event of a chemical spill, immediate and appropriate action is necessary to mitigate risks.

For Minor Spills (small quantity, contained):

Alert personnel in the immediate area.
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Contain the spill using appropriate absorbent materials.

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Clean the area from the outside in, using a mild detergent and water after absorbing the

material.

Collect all cleanup materials in a sealed container and label it as hazardous waste.

Report the incident to your laboratory supervisor.

For Major Spills (large quantity, uncontained, or outside of a fume hood):

Evacuate the immediate area.

Alert others and activate the emergency alarm if necessary.

Contact your institution's emergency response team or EHS department immediately.

Provide them with the name of the chemical (IPR-803) and any other relevant information.

Do not attempt to clean up a major spill without proper training and equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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